(2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid
(2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid
Brand Name:
Vulcanchem
CAS No.:
180179-63-9
VCID:
VC0071130
InChI:
InChI=1S/C15H12ClNO6/c16-11-12(17-9(15(22)23)5-6-10(18)19)14(21)8-4-2-1-3-7(8)13(11)20/h1-4,9,17H,5-6H2,(H,18,19)(H,22,23)/t9-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C15H12ClNO6
Molecular Weight:
337.71 g/mol
(2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid
CAS No.: 180179-63-9
Main Products
VCID: VC0071130
Molecular Formula: C15H12ClNO6
Molecular Weight: 337.71 g/mol
![(2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid - 180179-63-9](/images/no_structure.jpg)
| CAS No. | 180179-63-9 |
|---|---|
| Product Name | (2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid |
| Molecular Formula | C15H12ClNO6 |
| Molecular Weight | 337.71 g/mol |
| IUPAC Name | (2S)-2-[(3-chloro-1,4-dioxonaphthalen-2-yl)amino]pentanedioic acid |
| Standard InChI | InChI=1S/C15H12ClNO6/c16-11-12(17-9(15(22)23)5-6-10(18)19)14(21)8-4-2-1-3-7(8)13(11)20/h1-4,9,17H,5-6H2,(H,18,19)(H,22,23)/t9-/m0/s1 |
| Standard InChIKey | PKJVFMMDUMVWLU-VIFPVBQESA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)NC(CCC(=O)O)C(=O)O |
| Synonyms | (2S)-2-[(3-chloro-1,4-dioxo-naphthalen-2-yl)amino]pentanedioic acid |
| PubChem Compound | 3075402 |
| Last Modified | Nov 11 2021 |
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